Cas no 497959-32-7 (5-Bromo-2-hydroxy-3-(trifluoromethoxy)benzaldehyde)

• Product Name: 5-Bromo-2-hydroxy-3-(trifluoromethoxy)benzaldehyde
• CAS No: 497959-32-7
• MF: C₈H₄BrF₃O₃
• MW: 285.014772415161
• MDL: MFCD03788532
• CID: 1040861
• PubChem ID: 2779279
• Update Time: 2025-08-03

5-Bromo-2-hydroxy-3-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-hydroxy-3-(trifluoromethoxy)benzaldehyde
• 5-bromo-2-hydroxy-3-trifluoromethoxybenzaldehyde
• 5-Bromo-3-(trifluoromethoxy)salicylaldehyde
• ANW-65030
• CTK7H8569
• PC0844
• PubChem10112
• BBL103189
• MS-20571
• DB-071052
• STL556999
• XUA95932
• SCHEMBL10323338
• CS-0319976
• AKOS016005019
• A827853
• DTXSID20381363
• 497959-32-7
• E89701
• MFCD03788532

• MDL： MFCD03788532
• Inchi： 1S/C8H4BrF3O3/c9-5-1-4(3-13)7(14)6(2-5)15-8(10,11)12/h1-3,14H
• InChI Key： FXZUAQHXJOLEJG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 283.92959g/mol
• Monoisotopic Mass: 283.92959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

5-Bromo-2-hydroxy-3-(trifluoromethoxy)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：